Cas no 688053-44-3 (N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide)

• Product Name: N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide
• CAS No: 688053-44-3
• MF: C₂₀H₂₇N₃O₄S
• MW: 405.511083841324
• CID: 5882366
• PubChem ID: 4410427
• Update Time: 2025-10-18

N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinazoline-7(6H)-hexanamide, 5,8-dihydro-N-(3-methylbutyl)-8-oxo-6-thioxo-
• N-(3-methylbutyl)-6-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)hexanamide
• SR-01000559862
• F0920-6697
• N-(3-methylbutyl)-6-(8-oxo-6-thioxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-7(6H)-yl)hexanamide
• N-isopentyl-6-(8-oxo-6-thioxo-5,6-dihydro-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)hexanamide
• 688053-44-3
• SR-01000559862-1
• AKOS002103072
• N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide

• Inchi： 1S/C20H27N3O4S/c1-13(2)7-8-21-18(24)6-4-3-5-9-23-19(25)14-10-16-17(27-12-26-16)11-15(14)22-20(23)28/h10-11,13H,3-9,12H2,1-2H3,(H,21,24)(H,22,28)
• InChI Key： XXFNGGGBKZWULT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(=O)N(CCCCCC(NCCC(C)C)=O)C1=S

Computed Properties

• Exact Mass: 405.17222752g/mol
• Monoisotopic Mass: 405.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 10.95±0.20(Predicted)

Additional information on N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide

Exploring the Potential of N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide (CAS No. 688053-44-3) in Modern Research

The compound N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide, identified by its CAS No. 688053-44-3, has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This molecule, characterized by its intricate quinazoline backbone and sulfanylidene functional group, presents a promising avenue for research in medicinal chemistry and drug development. Researchers are particularly interested in its role as a potential modulator of biological pathways, given its ability to interact with specific enzyme systems.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative therapeutic agents. N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide stands out due to its hybrid structure, combining features of both quinazoline and dioxolo derivatives. This combination is often associated with enhanced bioavailability and target specificity, making it a subject of interest for researchers exploring treatments for chronic conditions. Online searches for "quinazoline derivatives in drug discovery" and "sulfanylidene compounds in pharmacology" reflect the growing curiosity around such molecules.

The synthesis of CAS No. 688053-44-3 involves multi-step organic reactions, emphasizing the importance of precision in modern chemical synthesis. Its 8-oxo-6-sulfanylidene moiety is particularly noteworthy, as it may contribute to the compound's stability and reactivity under physiological conditions. Discussions in academic forums frequently highlight the challenges and breakthroughs in synthesizing such complex structures, with keywords like "advanced heterocyclic synthesis" and "sulfur-containing bioactive molecules" trending in search engines.

Beyond its chemical properties, N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide has also piqued interest in the field of computational chemistry. Molecular docking studies suggest potential interactions with proteins involved in inflammatory responses, aligning with current research trends focused on immune modulation. Searches for "computational analysis of quinazoline derivatives" and "molecular targets of sulfanylidene compounds" underscore the interdisciplinary approach required to unlock this molecule's full potential.

As the scientific community continues to explore the applications of CAS No. 688053-44-3, questions about its pharmacokinetics and safety profile remain central. Researchers are actively investigating its absorption, distribution, metabolism, and excretion (ADME) properties, topics frequently queried in academic databases. The compound's 1,3-dioxolo and quinazolin-7-yl components are often cited in discussions about improving drug-like characteristics, reflecting broader industry efforts to optimize lead compounds.

In conclusion, N-(3-methylbutyl)-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide represents a fascinating case study in the intersection of synthetic chemistry and biomedical research. Its structural complexity and potential biological activities make it a compelling subject for future studies, particularly in the context of personalized medicine and targeted therapies. With ongoing advancements in analytical techniques and a growing emphasis on data-driven drug design, this compound is poised to remain at the forefront of scientific inquiry.